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Compound of Interest

Compound Name: Erythrinin F

Cat. No.: B12443556 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erythrinin F is a naturally occurring isoflavonoid, a class of secondary metabolites known for

their diverse biological activities. First isolated from the twigs of Erythrina arborescens, a plant

species belonging to the Fabaceae family, Erythrinin F is part of a group of structurally related

compounds known as erythrinins. The Erythrina genus is a rich source of flavonoids, which

have garnered significant interest in the scientific community for their potential therapeutic

applications, including antimicrobial and anti-inflammatory effects. This technical guide

provides a comprehensive overview of the chemical structure, properties, and known biological

aspects of Erythrinin F, intended to serve as a foundational resource for researchers in natural

product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification
The chemical structure of Erythrinin F was elucidated through extensive spectroscopic

analysis, including high-resolution electrospray ionization mass spectrometry (HRESIMS) and

nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Chemical Identifiers for Erythrinin F
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Identifier Value

IUPAC Name

5,7-dihydroxy-3-(4-hydroxyphenyl)-8-(3-

hydroxy-3-methyl-trans-but-1-enyl)chromen-4-

one

CAS Number 1616592-60-9[1]

Molecular Formula C₂₀H₁₈O₇

SMILES
OC1=C2C(=CC3=C1C(=O)C(=CO3)C4=CC=C(

O)C=C4)O--INVALID-LINK--[C@H]2O[1]

InChI Key (To be generated from structure)

Structural Elucidation Workflow
The process of identifying and characterizing Erythrinin F involves several key experimental

stages.
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Extraction and Isolation

Structural Analysis

Erythrina arborescens twigs

Ethanol Extraction

Solvent Partitioning

Column Chromatography (Silica gel, Sephadex LH-20)

HRESIMS 1D & 2D NMR (¹H, ¹³C, HMBC, HSQC)

Structure Elucidation

Confirmed Structure

Erythrinin F

Click to download full resolution via product page

Figure 1: Workflow for the isolation and structural elucidation of Erythrinin F.

Physicochemical Properties
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Experimentally determined physicochemical data for Erythrinin F is not extensively available in

the current literature. However, theoretical values can be calculated based on its chemical

structure.

Table 2: Physicochemical Properties of Erythrinin F

Property Value Source

Molecular Weight 370.35 g/mol Calculated

Melting Point Not Reported -

Boiling Point Not Reported -

Solubility Soluble in DMSO, Methanol
Inferred from isolation

protocols

logP (Octanol/Water) Not Reported -

Biological and Pharmacological Properties
While specific studies on the biological activity of Erythrinin F are limited, the broader class of

isoflavonoids isolated from the Erythrina genus has demonstrated a range of pharmacological

effects. These compounds are often investigated for their antimicrobial, anti-inflammatory, and

cytotoxic activities.

Antimicrobial Activity
Numerous isoflavonoids from Erythrina species have shown activity against various pathogens,

including methicillin-resistant Staphylococcus aureus (MRSA). The antimicrobial efficacy is

often attributed to the presence of prenyl or other lipophilic groups, which may facilitate

interaction with bacterial cell membranes.

Anti-inflammatory Activity
Flavonoids from Erythrina have been reported to possess anti-inflammatory properties. The

proposed mechanisms often involve the inhibition of pro-inflammatory enzymes and signaling

pathways.
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Potential Signaling Pathways
Although no specific signaling pathways have been elucidated for Erythrinin F, related

flavonoids are known to modulate several key cellular signaling cascades involved in

inflammation and cell proliferation. A hypothetical pathway based on the activities of similar

isoflavonoids is presented below.

Inflammatory Response Cellular Processes

Erythrinin F

NF-κB Pathway

Inhibition?

MAPK Pathway

Modulation?

Apoptosis

Induction?

Cell Cycle Arrest

Induction?

Pro-inflammatory Cytokines (TNF-α, IL-6)

Transcription Regulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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